Cas no 887895-11-6 (3-{1,1'-biphenyl-4-amido}-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-{1,1'-biphenyl-4-amido}-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide
• CAS No: 887895-11-6
• MF: C₂₉H₂₂N₂O₄
• MW: 462.495987415314
• CID: 6098538
• PubChem ID: 16814389
• Update Time: 2025-06-14

3-{1,1'-biphenyl-4-amido}-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-{1,1'-biphenyl-4-amido}-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide
• 3-([1,1-biphenyl]-4-carboxamido)-N-(3-methoxyphenyl)benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3-[([1,1'-biphenyl]-4-ylcarbonyl)amino]-N-(3-methoxyphenyl)-
• AKOS024594224
• F0666-0324
• 3-{[1,1'-biphenyl]-4-amido}-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide
• 887895-11-6
• 3-([1,1'-biphenyl]-4-ylcarboxamido)-N-(3-methoxyphenyl)benzofuran-2-carboxamide

• Inchi： 1S/C29H22N2O4/c1-34-23-11-7-10-22(18-23)30-29(33)27-26(24-12-5-6-13-25(24)35-27)31-28(32)21-16-14-20(15-17-21)19-8-3-2-4-9-19/h2-18H,1H3,(H,30,33)(H,31,32)
• InChI Key： UBOIZQCBJMGEJQ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(C2=CC=C(C3=CC=CC=C3)C=C2)=O)=C1C(NC1=CC=CC(OC)=C1)=O

Computed Properties

• Exact Mass: 462.15795719g/mol
• Monoisotopic Mass: 462.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 547.4±50.0 °C(Predicted)
• pka: 11.75±0.70(Predicted)

Additional information on 3-{1,1'-biphenyl-4-amido}-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide

Comprehensive Overview of 3-{1,1'-biphenyl-4-amido}-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide (CAS No. 887895-11-6)

The compound 3-{1,1'-biphenyl-4-amido}-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide (CAS No. 887895-11-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique benzofuran core and biphenyl amide linkage, this compound exhibits remarkable potential in drug discovery and advanced material applications. Researchers are particularly interested in its structure-activity relationship (SAR) and how modifications to its methoxyphenyl group might influence biological activity.

In recent years, the scientific community has shown growing interest in benzofuran derivatives due to their diverse pharmacological properties. The 3-{1,1'-biphenyl-4-amido} substitution pattern in this particular compound makes it an intriguing candidate for studying enzyme inhibition and receptor binding interactions. Many researchers are investigating whether this molecule could serve as a scaffold for developing novel therapeutic agents, especially in areas like neurodegenerative diseases and inflammatory disorders, which are currently hot topics in medical research.

The carboxamide functionality present in 3-{1,1'-biphenyl-4-amido}-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide provides an important hydrogen bonding site that could be crucial for molecular recognition processes. This feature has led to numerous inquiries about its potential as a protein-protein interaction modulator, a subject that frequently appears in search queries related to drug design and computational chemistry. The presence of the methoxy group also raises questions about its metabolic stability and how it might affect the compound's pharmacokinetic properties.

From a synthetic chemistry perspective, the preparation of 887895-11-6 involves interesting challenges that have become popular discussion points in online chemistry forums. The formation of the benzofuran-2-carboxamide core requires careful optimization of reaction conditions, particularly when introducing the biphenyl-4-amido moiety. Many synthetic chemists are searching for information about the best coupling reagents and protection strategies for similar compounds, making this aspect of the molecule particularly relevant to current research trends.

Material scientists have also taken notice of 3-{1,1'-biphenyl-4-amido}-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide due to its potential applications in organic electronics. The conjugated system formed by the benzofuran and biphenyl components suggests possible utility in organic semiconductors or luminescent materials. This aligns with the growing market demand for advanced organic materials in display technologies and energy-related applications, topics that frequently trend in scientific search engines.

Analytical characterization of this compound presents several interesting aspects that researchers often inquire about. The CAS No. 887895-11-6 is associated with specific spectroscopic fingerprints in NMR and mass spectrometry that help in its identification. Many laboratory professionals search for detailed spectral data and chromatographic methods suitable for analyzing this class of compounds, reflecting the practical needs of researchers working with similar molecules.

The stability profile of 3-{1,1'-biphenyl-4-amido}-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide under various conditions is another area of active investigation. Questions about its photostability, thermal stability, and solubility characteristics appear regularly in scientific databases, indicating the compound's potential for formulation development. These properties are particularly important for researchers considering the molecule's application in medicinal chemistry or material science projects.

Patent literature reveals growing interest in benzofuran-2-carboxamide derivatives similar to 887895-11-6, with several applications filed in recent years covering various therapeutic areas. This has led to increased searches for structure-activity relationship studies and patent landscape analyses related to this chemical class. The 3-methoxyphenyl substitution pattern appears to be particularly valuable, as evidenced by its inclusion in multiple patent claims.

From a regulatory perspective, researchers often inquire about the safety data and handling precautions for 3-{1,1'-biphenyl-4-amido}-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide. While not classified as hazardous, proper laboratory practices should always be followed when working with this or any organic compound. These types of practical questions demonstrate the compound's transition from academic curiosity to potential practical applications.

The future research directions for CAS No. 887895-11-6 appear promising, with particular focus on its potential as a chemical probe for biological studies or as a building block for more complex molecular architectures. As interest in heterocyclic compounds with multi-target activity continues to grow, this molecule's unique combination of structural features positions it as an important subject for ongoing investigation in both academic and industrial settings.